Cas no 81499-30-1 (4-Mercaptophenol; S-Me, benzyl ether)

• Product Name: 4-Mercaptophenol; S-Me, benzyl ether
• CAS No: 81499-30-1
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 2803071
• PubChem ID: 53843267
• Update Time: 2025-05-27

4-Mercaptophenol; S-Me, benzyl ether Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxyphenyl methyl sulfide
• MFCD32772203
• 1-(Benzyloxy)-4-(methylsulfanyl)benzene
• Benzene, 1-(methylthio)-4-(phenylmethoxy)-
• (4-(benzyloxy)phenyl)(methyl)sulfane
• DTXSID20707064
• 81499-30-1
• HS-5712
• SCHEMBL388096
• 4-Mercaptophenol; S-Me, benzyl ether

• Inchi： 1S/C14H14OS/c1-16-14-9-7-13(8-10-14)15-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： GKPLCUHNOAYHBI-UHFFFAOYSA-N
• SMILES： CSC1C=CC(OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 230.07653624Da
• Monoisotopic Mass: 230.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Mercaptophenol; S-Me, benzyl ether

Comprehensive Analysis of 4-Mercaptophenol (CAS No. 81499-30-1) and Its S-Me, Benzyl Ether Derivative

4-Mercaptophenol (CAS No. 81499-30-1), also known as p-thiocresol, is a versatile sulfur-containing aromatic compound widely utilized in organic synthesis, pharmaceuticals, and material science. Its derivative, S-Me, benzyl ether, has gained significant attention due to its unique chemical properties and applications in fragrance formulation and polymer stabilization. This article delves into the molecular structure, synthesis methods, and cutting-edge applications of these compounds, while addressing trending topics like green chemistry and sustainable materials that dominate current scientific discourse.

The molecular architecture of 4-Mercaptophenol features a phenolic hydroxyl group adjacent to a thiol (-SH) functionality, creating dual reactivity sites that enable diverse chemical transformations. Researchers frequently search for "4-Mercaptophenol solubility" and "thiol-phenol coupling reactions," reflecting industry interest in its behavior under various conditions. The S-Me, benzyl ether modification introduces enhanced stability, making it valuable for applications requiring controlled release mechanisms, particularly in controlled-release formulations and advanced material engineering.

Recent advancements highlight the compound's role in bioorthogonal chemistry, where its thiol group participates in selective conjugation reactions for biomedical applications. Laboratory professionals often inquire about "4-Mercaptophenol purification methods" and "spectroscopic characterization techniques," underscoring the need for precise handling protocols. The S-Me, benzyl ether variant has shown promise in photoresist technology, addressing the semiconductor industry's demand for high-resolution patterning materials.

Environmental considerations have propelled research into eco-friendly synthesis routes for 4-Mercaptophenol, with particular focus on reducing sulfur waste byproducts. The compound's radical scavenging properties make it relevant to discussions about antioxidant additives, a hot topic in polymer science forums. Analytical chemists frequently search for "HPLC methods for thiophenol analysis" and "stability studies of sulfur aromatics," indicating robust quality control requirements.

In fragrance chemistry, the S-Me, benzyl ether derivative contributes to long-lasting scent profiles, answering market demands for sustained-release perfumery ingredients. The compound's UV-absorbing characteristics have sparked interest in sunscreen formulations, aligning with growing consumer awareness of photoprotection. Patent literature reveals innovative applications in conductive polymers and self-healing materials, positioning these compounds at the forefront of materials innovation.

Quality specifications for 4-Mercaptophenol typically address purity thresholds (>98%) and heavy metal content, reflecting pharmaceutical-grade requirements. The scientific community actively investigates "thiol-disulfide exchange kinetics" involving this compound, particularly for dynamic covalent chemistry applications. Storage recommendations emphasize protection from oxidation, with inert atmosphere packaging being standard practice for commercial samples.

Emerging research explores the compound's potential in click chemistry applications, where its thiol group enables rapid conjugation with maleimides and other electrophiles. The S-Me, benzyl ether modification has shown particular utility in surface modification techniques, offering solutions for biointerface engineering. These developments respond to frequent searches for "thiol-based surface functionalization" and "phenolic compound applications in nanotechnology."

Thermal analysis studies reveal the decomposition profile of 4-Mercaptophenol, important for processing in high-temperature applications. The compound's metal-chelating ability makes it relevant to catalysis research, particularly in asymmetric synthesis. Recent publications highlight innovative uses in molecular imprinting and sensor development, addressing the growing need for selective detection systems in environmental monitoring.

The regioselective reactivity of 4-Mercaptophenol enables precise functionalization at either the hydroxyl or thiol position, making it valuable for tailored molecular design. Its S-Me, benzyl ether derivative demonstrates improved lipophilicity, expanding its utility in pharmaceutical intermediates. These properties answer frequent industry queries about "modifying drug solubility profiles" and "prodrug design strategies."

Future research directions include exploring the compound's potential in energy storage systems and smart materials, particularly those responsive to environmental stimuli. The unique electronic properties of the thiophenol moiety continue to attract attention in organic electronics research. As synthetic methodologies advance, particularly in flow chemistry applications, these compounds are poised to play increasingly important roles across multiple scientific disciplines.